Cas no 922946-48-3 (6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 922946-48-3
• MF: C₁₇H₁₂Cl₂N₂O
• MW: 331.19598197937
• CID: 5497267
• PubChem ID: 8698953
• Update Time: 2025-10-08

6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 922946-48-3
• 2-(3-chlorobenzyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one
• SCHEMBL23297317
• F2774-0392
• CCG-337066
• 6-(4-chlorophenyl)-2-[(3-chlorophenyl)methyl]-2,3-dihydropyridazin-3-one
• AKOS024465271
• 6-(4-chlorophenyl)-2-[(3-chlorophenyl)methyl]pyridazin-3-one
• VU0497807-1
• 6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H12Cl2N2O/c18-14-6-4-13(5-7-14)16-8-9-17(22)21(20-16)11-12-2-1-3-15(19)10-12/h1-10H,11H2
• InChI Key： UGXGGBXWJSFZBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(C=CC(C2C=CC(=CC=2)Cl)=N1)=O

Computed Properties

• Exact Mass: 330.0326684g/mol
• Monoisotopic Mass: 330.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one

6-(4-Chlorophenyl)-2-(3-Chlorophenyl)methyl-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

The compound 6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 922946-48-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile applications in drug design and material science. The molecule's structure is characterized by a dihydropyridazine ring system with two chlorophenyl substituents, making it a unique compound with distinct chemical properties.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of chlorophenyl groups in this compound introduces electronic and steric effects that can significantly influence its interaction with biological targets. For instance, the 4-chlorophenyl group at position 6 and the 3-chlorophenylmethyl group at position 2 create a unique electronic environment around the dihydropyridazine ring, enhancing its potential for binding to specific protein targets.

One of the most intriguing aspects of this compound is its synthetic versatility. Researchers have developed various methods to synthesize 6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one, including condensation reactions and cyclization processes. These methods not only allow for the efficient preparation of the compound but also pave the way for further structural modifications to explore its biological activities.

In terms of applications, this compound has shown promise in several areas. For example, it has been investigated as a potential lead molecule in anticancer drug development. Studies suggest that it may inhibit key enzymes involved in cancer cell proliferation, making it a valuable candidate for further preclinical testing. Additionally, its unique structure makes it a potential candidate for use in advanced materials, such as organic semiconductors or sensors.

From an analytical standpoint, the characterization of 6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one has been achieved through various spectroscopic techniques, including NMR and IR spectroscopy. These analyses have provided insights into its molecular conformation and stability under different conditions. Furthermore, computational studies using molecular modeling software have revealed its potential interactions with biological systems at the molecular level.

Looking ahead, the future of this compound lies in its ability to be tailored for specific applications through strategic modifications. For instance, altering the substituents on the phenyl rings could enhance its solubility or improve its bioavailability. Such modifications could open new avenues for its use in drug delivery systems or as a component in advanced materials.

In conclusion, 6-(4-chlorophenyl)-2-(3-chlorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 922946-48-3) is a fascinating compound with immense potential across multiple disciplines. Its unique structure and versatile properties make it a valuable subject for ongoing research and development efforts.